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Compound of Interest

Compound Name: U-99194 maleate

Cat. No.: B3005408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
U-99194 maleate is a compound recognized for its selective antagonist activity at the

dopamine D3 receptor. Due to the localization of D3 receptors in the limbic areas of the brain,

U-99194 maleate is a valuable pharmacological tool for investigating the role of this receptor

subtype in various central nervous system functions and disorders. These application notes

provide a comprehensive overview of the administration routes, dosage considerations, and

detailed protocols for utilizing U-99194 maleate in rodent behavioral studies, particularly

focusing on motor activity and emotional behaviors.

Mechanism of Action
U-99194 maleate acts as a putative antagonist of the dopamine D3 receptor. By blocking the

binding of dopamine to D3 receptors, it can modulate downstream signaling pathways

implicated in the regulation of locomotion, motivation, and emotional expression. The dopamine

D3 receptor is a G protein-coupled receptor that, upon activation, typically inhibits adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. By antagonizing this

receptor, U-99194 maleate can prevent this inhibitory effect, thereby influencing neuronal

activity in key brain regions such as the nucleus accumbens and other limbic structures.
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Pre-Experiment

Experimental Phase

Data Analysis

Animal Acclimatization (1 week)

Habituation to Activity Chambers (2-3 days)

Prepare U-99194 Maleate and Vehicle

Administer Drug/Vehicle (s.c. or i.p.)

Place in Activity Chamber & Record (60-120 min)

Extract Locomotor Data (Distance, Rears)

Statistical Analysis (e.g., ANOVA)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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